Cas no 96-35-5 (Methyl glycolate)

Methyl glycolate structure
Methyl glycolate structure
Product Name:Methyl glycolate
CAS No:96-35-5
MF:C3H6O3
MW:90.0779414176941
MDL:MFCD00004667
CID:34854
PubChem ID:24859497
Update Time:2024-10-25

Methyl glycolate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-hydroxyacetate
    • GLYCOLIC ACID METHYL ESTER
    • HYDROXYACETIC ACID METHYL ESTER
    • METHYL HYDROXYACETATE
    • Aceticacid,hydroxy-,methylester
    • hydroxy-aceticacimethylester
    • Methyl ester of hydroxyacetic acid
    • 2-hydroxyethanoate
    • 2-Hydroxyacetic acid methyl ester
    • Glycolic acid methyl
    • Hydroxyacetic acid methyl
    • Methyl glycolate
    • Acetic acid, hydroxy-, methyl ester
    • Glycolic acid, methyl ester
    • Acetic acid, 2-hydroxy-, methyl ester
    • Methyl glycolate, 98%
    • GSJFXBNYJCXDGI-UHFFFAOYSA-N
    • 7G7R729EJ0
    • methyl2-hydroxyethanoate
    • Methyl 2-hydroxyethanoate
    • KSC487I2T
    • hydroxy-acetic acid methyl ester
    • Acetic acid, hydroxy-, methyl ester (9CI)
    • Glycolic acid, methyl ester (6CI, 7CI, 8CI)
    • NSC 27786
    • methyl2-hydroxyacetate
    • CS-W004068
    • UNII-7G7R729EJ0
    • AKOS005716966
    • F0001-2294
    • Acetic acid, 2hydroxy, methyl ester
    • Glycolic acid, methyl ester (8CI)
    • STR00937
    • W-100143
    • DTXCID4048981
    • NSC-27786
    • 124238-96-6
    • STL141090
    • SY003097
    • NS00020244
    • MFCD00004667
    • BP-13422
    • NSC27786
    • DTXSID3059131
    • G0199
    • BBL009725
    • SB83763
    • DB-001049
    • Q27894348
    • Acetic acid, hydroxy, methyl ester
    • EINECS 202-502-7
    • EN300-42324
    • 96-35-5
    • MDL： MFCD00004667
    • Inchi： 1S/C3H6O3/c1-6-3(5)2-4/h4H,2H2,1H3
    • InChI Key： GSJFXBNYJCXDGI-UHFFFAOYSA-N
    • SMILES： O=C(CO)OC
    • BRN： 1699571

Computed Properties

  • Exact Mass: 90.03170
  • Monoisotopic Mass: 90.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 50
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.5
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 1.167 g/mL at 25 °C(lit.)
  • Melting Point: 149-151 ºC
  • Boiling Point: 149-151 °C(lit.)
  • Flash Point: Degrees Fahrenheit:152.6°F
    Degrees Celsius:67°C
  • Refractive Index: n20/D 1.417(lit.)
  • Water Partition Coefficient: Miscible with water.
  • PSA: 46.53000
  • LogP: -0.84830
  • Vapor Pressure: 17 mmHg ( 52 °C)
  • Solubility: Not determined

Methyl glycolate Security Information

Methyl glycolate Customs Data

  • Customs Data：

    China Customs Code:

    2918199090

    Overview:

    HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Methyl glycolate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M101718-500g
Methyl glycolate
 96-35-5 98%
500g
 ¥378.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M101718-100g
Methyl glycolate
 96-35-5 98%
100g
 ¥97.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M101718-5g
Methyl glycolate
 96-35-5 98%
5g
 ¥39.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M101718-25g
Methyl glycolate
 96-35-5 98%
25g
 ¥53.90 2023-09-02
Fluorochem
227696-5g
Methyl 2-hydroxyacetate
 96-35-5 95%
5g
 ￡12.00 2022-02-28
Fluorochem
227696-10g
Methyl 2-hydroxyacetate
 96-35-5 95%
10g
 ￡20.00 2022-02-28
Fluorochem
227696-25g
Methyl 2-hydroxyacetate
 96-35-5 95%
25g
 ￡27.00 2022-02-28
Fluorochem
227696-100g
Methyl 2-hydroxyacetate
 96-35-5 95%
100g
 ￡96.00 2022-02-28
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.
C0834039443- 25g
Methyl glycolate
 96-35-5 98%（GC）
25g
 ¥ 64.7 2021-05-18
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.
C0834039435- 100g
Methyl glycolate
 96-35-5 98%（GC）
100g
 ¥ 194.1 2021-05-18

Methyl glycolate Production Method

Production Method 1

96-35-5 96-35-5
Reaction Conditions
1.1 Reagents: Sodium methoxide ,  Hydrogen Catalysts: (OC-6-32)-Dichloro[[N1(R),N2(R)]-N1,N2-diethyl-1,2-ethanediamine-κN1,κN2][2-(dip… Solvents: p-Xylene ,  Tetrahydrofuran ;  5 °C; 10 bar, 5 °C → 100 °C; 1.5 h, 100 °C
Reference
Preparation method of metal complex catalyst for preparation of alcohol by catalytic hydrogenation of carbonyl derivative
, China, , ,

Production Method 2

96-35-5 96-35-5
Reaction Conditions
1.1 Reagents: Sodium methoxide ,  Hydrogen Catalysts: (OC-6-32)-Dichloro[[N1(R),N2(R)]-N1,N2-diethyl-1,2-ethanediamine-κN1,κN2][2-(dip… Solvents: Tetrahydrofuran ;  1.5 h, 50 bar, 100 °C
Reference
Ruthenium complexes with N-functionalized secondary amino ligands: a new class of catalysts toward efficient hydrogenation of esters
Fang, Xiaolong; Li, Bin; Zheng, Jianwei; Wang, Xiaoping; Zhu, Hongping; et al, Dalton Transactions, 2019, 48(7), 2290-2294

Production Method 3

146351-72-6 146351-72-6
96-35-5 96-35-5
Reaction Conditions
1.1 Reagents: Formic acid Solvents: Acetonitrile ,  Water ;  0.5 - 12 h, rt
1.2 Reagents: Sodium hydroxide
Reference
Selective Protection of Secondary Alcohols by Using Formic Acid as a Mild and Efficient Deprotection Reagent for Primary tert -Butyldimethylsilyl Ethers
Sapkota, Krishna; Huang, Faqing, Synlett, 2019, 30(16), 1895-1898

Production Method 4

96-35-5 96-35-5
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Silver ;  4 h, 3 MPa, 300 °C; 300 °C → 200 °C
1.2 Solvents: Methanol
Reference
Effect of Ti on Ag catalyst supported on spherical fibrous silica for partial hydrogenation of dimethyl oxalate
Ouyang, Mengyao; Wang, Jian; Peng, Bo; Zhao, Yujun; Wang, Shengping ; et al, Applied Surface Science, 2019, 466, 592-600

Production Method 5

96-35-5 96-35-5
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Silver ,  Boron ;  4 h, 300 °C; 300 °C → rt
1.2 Reagents: Hydrogen Solvents: Methanol ;  1.5 MPa, 220 °C
Reference
Selective Hydrogenation of Dimethyl Oxalate to Methyl Glycolate over Boron-Modified Ag/SiO2 Catalysts
Cheng, Shuai; Meng, Tao ; Mao, Dongsen; Guo, Xiaoming ; Yu, Jun, ACS Omega, 2022, 7(45), 41224-41235

Production Method 6

96-35-5 96-35-5
107-21-1 107-21-1
Reaction Conditions
1.1 Reagents: Sodium methoxide ,  Hydrogen Catalysts: (OC-6-15)-Dichloro[2-(diphenylphosphino-κP)benzenamine-κN][2-(diphenylphosphino-… Solvents: Toluene ;  50 bar, 5 °C → 100 °C; 4 h, 100 °C
Reference
Metal complex coordinated with two different structural phosphineamine ligands for hydrogenation of alcohols from industrial catalytic esters, and its preparation method
, China, , ,

Production Method 7

9002-81-7 9002-81-7
96-35-5 96-35-5
Reaction Conditions
1.1 Catalysts: Trifluoromethanesulfonic acid Solvents: Sulfolane ;  0.3 h, 30 kPa, 100 °C
1.2 5 h, reflux
Reference
Carbonylation of formaldehyde, catalysts, intermediates and production of ethylene glycol
, World Intellectual Property Organization, , ,

Production Method 8

31600-43-8 31600-43-8
96-35-5 96-35-5
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Tetrahydrofuran
Reference
Highly enantiopure (tert-butyldiphenylsilyloxymethyl)oxiranes from barium carbonate
Ekhato, I. Victor; Palazzolo, Mark, Synthetic Communications, 1998, 28(20), 3727-3741

Production Method 9

96-35-5 96-35-5
Reaction Conditions
1.1 Reagents: Water Catalysts: 1-Butyl-3-methylimidazolium trifluoromethanesulfonate Solvents: Sulfolane ;  8 h, 5 MPa, 170 °C
Reference
Broensted Acidic Ionic Liquids as Efficient and Recyclable Catalysts for the Carbonylation of Formaldehyde
Song, He-Yuan; Li, Zhen; Chen, Jing; Xia, Chung-U., Catalysis Letters, 2012, 142(1), 81-86

Production Method 10

96-35-5 96-35-5
Reaction Conditions
1.1 Catalysts: Methanesulfonic acid ,  1,3,5-Trioxane ,  Phosphoric acid Solvents: Benzene ,  Dichloromethane ,  1,3-Dioxolane ;  2 - 4 h, 7.2 MPa, 150 °C; 0.5 - 1 h, 7.2 MPa, 150 °C
1.2 24 h, 1.2 MPa, 190 °C
Reference
Method for preparing glycolic acid or glycolate from formaldehyde and carbon monoxide
, China, , ,

Production Method 11

79-14-1 79-14-1
96-35-5 96-35-5
Reaction Conditions
1.1 Reagents: Amberlyst 15 Solvents: Methanol
Reference
A convenient and mild procedure for the preparation of hydroxy esters from lactones and hydroxy acids
Anand, R. C.; Selvapalam, N., Synthetic Communications, 1994, 24(19), 2743-7

Production Method 12

79-14-1 79-14-1
96-35-5 96-35-5
Reaction Conditions
1.1 85 - 90 °C
Reference
Method for synthesizing glycolate through reactive rectification using solid acid catalyst
, China, , ,

Production Method 13

79-14-1 79-14-1
96-35-5 96-35-5
Reaction Conditions
1.1 2 h, 80 °C
Reference
Novel Functional Ionic Liquids as Metal-Free, Efficient and Recyclable Catalysts for the Carbonylation of Formaldehyde
Song, Heyuan; Jing, Fuxiang; Jin, Ronghua; Li, Zhen; Chen, Jing, Catalysis Letters, 2014, 144(4), 711-716

Production Method 14

96-35-5 96-35-5
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Silver ,  Silica Solvents: Methanol ;  12 h, 2.5 MPa, 493 K
Reference
High activity and selectivity of Ag/SiO2 catalyst for hydrogenation of dimethyl oxalate
Yin, An-Yuan; Guo, Xiao-Yang; Dai, Wei-Lin; Fan, Kang-Nian, Chemical Communications (Cambridge, 2010, 46(24), 4348-4350

Production Method 15

96-35-5 96-35-5
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Silver ,  Silica ,  Titania ;  rt → 250 °C; 2 h, 250 °C
1.2 Reagents: Dimethyl carbonate ,  Hydrogen ;  3 MPa, 240 °C
Reference
Method for preparation of glycolate
, China, , ,

Production Method 16

96-35-5 96-35-5
Reaction Conditions
1.1 Reagents: Water Catalysts: 12-Tungstophosphoric acid Solvents: Sulfolane ;  4 h, 4.0 MPa, 120 °C
1.2 2 h, 70 °C
Reference
Highly effective synthesis of methyl glycolate with heteropolyacids as catalysts
Sun, Ying; Wang, Hua; Shen, Jianghan; Liu, Hongchao; Liu, Zhongmin, Catalysis Communications, 2009, 10(5), 678-681

Production Method 17

96-35-5 96-35-5
107-21-1 107-21-1
Reaction Conditions
1.1 Reagents: Hydrogen ,  Zinc Catalysts: Tris(acetylacetonato)ruthenium ,  Bis[2-(diphenylphosphino)ethyl]methylphosphine Solvents: Methanol ;  16 h, 80 bar, 120 °C
Reference
Suitable ligands for homogeneous ruthenium-catalyzed hydrogenolysis of esters
van Engelen, Marcel Chr.; Teunissen, Herman T.; de Vries, Johannes G.; Elsevier, Cornelis J., Journal of Molecular Catalysis A: Chemical, 2003, 206(1-2), 185-192

Production Method 18

79-14-1 79-14-1
96-35-5 96-35-5
Reaction Conditions
1.1 Solvents: Benzene ;  22 h, reflux
Reference
Method for synthesis of glycolate
, China, , ,

Production Method 19

107-22-2 107-22-2
96-35-5 96-35-5
Reaction Conditions
1.1 Catalysts: Tin ;  6 h, 363 K
Reference
Continuous process for glyoxal valorisation using tailored Lewis-acid zeolite catalysts
Dapsens, Pierre Y.; Mondelli, Cecilia; Kusema, Bright T.; Verel, Rene; Perez-Ramirez, Javier, Green Chemistry, 2014, 16(3), 1176-1186

Production Method 20

79-14-1 79-14-1
96-35-5 96-35-5
Reaction Conditions
1.1 Catalysts: Boric acid (H3BO3) Solvents: Methanol ;  18 h, rt
Reference
Boric acid-catalyzed chemoselective esterification of α-hydroxycarboxylic acids
Houston, Todd A.; Wilkinson, Brendan L.; Blanchfield, Joanne T., Organic Letters, 2004, 6(5), 679-681

Production Method 21

96-35-5 96-35-5
107-21-1 107-21-1
Reaction Conditions
1.1C:Cu
Reference
Superior silicon-free Cu catalyst for dimethyl oxalate hydrogenation: Exploring interaction between Cu and pyridinic-N-rich ultrathin carbon
By Ai, Peipei et al, Chemical Engineering Science, 2023, 281, 119187

Methyl glycolate Raw materials

Methyl glycolate Preparation Products

Methyl glycolate Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:96-35-5)Methyl glycolate
Order Number:sfd4029
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:96-35-5)Methyl2-hydroxyacetate
Order Number:LE17748;LE5915
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:16
Price ($):discuss personally
Email:18501500038@163.com

Methyl glycolate Related Literature

Related Categories

96-35-5 (Methyl glycolate) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:96-35-5)Methyl glycolate
sfd4029
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:96-35-5)Methyl2-hydroxyacetate
LE17748;LE5915
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email